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Compound of Interest

Compound Name:
3-Chloro-6-fluoro-2-nitrobenzoic

acid

CAS No.: 1807238-17-0

Cat. No.: B2358023

Get Quote

Executive Summary
3-Chloro-6-fluoro-2-nitrobenzoic acid is a highly specialized, electron-deficient aromatic

scaffold used primarily as a building block in the synthesis of next-generation kinase inhibitors

and antibacterial agents (specifically quinolone analogs).

Unlike commoditized reagents, this compound occupies a "Tier 3" sourcing category: Custom

Synthesis / Low-Volume Catalog. It is not typically held in bulk stock by Western distributors but

is manufactured on-demand or in small batches by specialized CROs (Contract Research

Organizations) in East Asia.

Key Procurement Insight: The primary supply risk is isomer confusion. The structural analog 2-

Chloro-6-fluoro-3-nitrobenzoic acid (CAS 206884-30-2) is significantly more common and

cheaper. Specifying the correct CAS (1807238-17-0) and verifying the substitution pattern via

NMR is critical.
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To ensure scientific integrity, the compound must be defined by its exact substitution pattern,

which dictates its unique reactivity profile (See Section 5).

Attribute Specification

Chemical Name 3-Chloro-6-fluoro-2-nitrobenzoic acid

CAS Number 1807238-17-0

Molecular Formula C₇H₃ClFNO₄

Molecular Weight 219.55 g/mol

Appearance Off-white to pale yellow crystalline powder

Purity Standard ≥97.0% (HPLC)

Key Impurities
3-Chloro-2-fluorobenzoic acid (incomplete

nitration); Regioisomers (2-Cl-3-NO₂).[2]

Isomer Vigilance (Critical Quality Attribute)
The table below highlights the critical distinction between the target molecule and its common

market decoy.

Feature Target Molecule Common Decoy

Structure 3-Cl, 6-F, 2-NO₂ 2-Cl, 6-F, 3-NO₂

CAS 1807238-17-0 206884-30-2

Availability Rare / Custom Synthesis Common / Catalog Stock

Price Factor 5x - 10x Base Cost 1x Base Cost

Market Analysis: Suppliers & Pricing
Supply Chain Architecture
The supply chain for CAS 1807238-17-0 is heavily centralized in China, specifically within the

pharmaceutical intermediate hubs of Jiangsu and Hubei provinces. Western suppliers (e.g.,
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Sigma-Aldrich, Fisher) typically act as re-packagers or list the item as "Ships from Partner,"

adding lead time and markup.

Supplier Tiering
Tier Supplier Type Examples Pricing Model Lead Time

Tier 1
Origin

Manufacturers

Capot Chemical,

Coresyn

Pharmatech

Direct Factory

Price ($)

2-3 Weeks (Air

Freight)

Tier 2
Global

Aggregators

eMolecules,

MolPort,

PubChem

Vendors

Markup Price (

)

3-5 Weeks

(Consolidation)

Tier 3 Catalog Houses
Combi-Blocks,

Apollo Scientific

Premium Price (

$)

2 Days (If in

stock)

Price Benchmarking (Q1 2026 Estimates)
Note: Prices are indicative for research-grade purity (97%+). Bulk pricing requires an RFQ

(Request for Quote).

Quantity
Estimated Price
Range (USD)

Unit Cost (USD/g) Notes

1 g $180 - $250 $200.00 High R&D premium.

5 g $600 - $850 $140.00
Standard medicinal

chemistry scale.

25 g $2,000 - $2,800 $100.00 Pilot scale.

100 g+ RFQ Required < $60.00
Custom batch

manufacturing.
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To mitigate the risk of receiving the wrong isomer or low-quality material, adopt this self-

validating sourcing protocol.

Step 1: The "Isomer Check" Inquiry
Do not simply order by name. When sending an RFQ, attach the chemical structure image and

explicitly ask:

"Can you confirm by H-NMR that this is the 3-Chloro-2-nitro isomer (CAS 1807238-17-0) and

NOT the 2-Chloro-3-nitro isomer?"

Step 2: Analytical Verification (In-House)
Upon receipt, perform the following QC checks before releasing the material to the chemistry

team:

¹H-NMR (DMSO-d₆): Look for the coupling constants of the aromatic protons.

Expected: Two aromatic protons (H4 and H5).

Pattern: A distinct doublet of doublets (dd) pattern due to F-H and H-H coupling.

¹⁹F-NMR: Essential for detecting regioisomeric impurities, which will show distinct chemical

shifts.

Visualization: Procurement Workflow
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Figure 1: Strategic sourcing workflow emphasizing isomer verification to prevent costly

synthetic failures.

Technical Utility & Synthetic Context
Why use 3-Chloro-6-fluoro-2-nitrobenzoic acid? Its value lies in its highly functionalized

core, allowing for orthogonal functionalization.

Reactivity Profile
The molecule possesses three distinct "handles" for modification, activated by the electron-

withdrawing Nitro and Carboxyl groups.

C3-Chlorine (The "Hot Spot"):

Activation: Strongly activated by the ortho-Nitro group.

Reaction: Highly susceptible to SNAr (Nucleophilic Aromatic Substitution).

Utility: Can be displaced by amines (anilines, aliphatic amines) or thiols to build complex

core scaffolds.

C6-Fluorine:

Activation: Activated by the ortho-Carboxyl group (and meta-Nitro).

Reaction: Less reactive than the C3-Cl towards SNAr due to the lack of ortho/para-Nitro

activation, offering regioselectivity.

C1-Carboxyl:

Reaction: Standard amide coupling, esterification, or reduction to benzyl alcohol.

Visualization: Synthetic Utility
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Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the halogen and

nitro substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-6-fluoro-2-nitrobenzoic acid | 1807238-17-0 [chemicalbook.com]

2. prepchem.com [prepchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2358023/docs?utm_src=pdf-body-img#supply-chain-technical-monograph-3-chloro-6-fluoro-2-nitrobenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB49145155.htm
https://www.fishersci.com/store/msds?partNumber=AAB2060301&productDescription=3-CHLRO-2-FLROBENZOIC+AC+.25G&vendorId=VN00024248&countryCode=US&language=en
http://www.capotchem.com/
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b2358023?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB49145155.htm
https://prepchem.com/2-chloro-6-nitro-benzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Supply Chain & Technical Monograph: 3-Chloro-6-
fluoro-2-nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2358023/docs#supply-chain-technical-monograph-3-
chloro-6-fluoro-2-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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